Cas no 923424-65-1 (2-(benzylsulfanyl)-N-(furan-2-yl)methyl-N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-(benzylsulfanyl)-N-(furan-2-yl)methyl-N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide
• CAS No: 923424-65-1
• MF: C₂₂H₂₀N₂O₃S₂
• MW: 424.535802841187
• CID: 5449420
• PubChem ID: 41577800
• Update Time: 2025-10-12

2-(benzylsulfanyl)-N-(furan-2-yl)methyl-N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• VU0506875-1
• 2-(benzylsulfanyl)-N-[(furan-2-yl)methyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide
• F2979-0563
• SR-01000917491
• AKOS024479127
• 2-benzylsulfanyl-N-(furan-2-ylmethyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide
• 923424-65-1
• SR-01000917491-1
• 2-(benzylthio)-N-(furan-2-ylmethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)acetamide
• N-(2-Furanylmethyl)-N-(4-methoxy-2-benzothiazolyl)-2-[(phenylmethyl)thio]acetamide
• 2-(benzylsulfanyl)-N-(furan-2-yl)methyl-N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide

• Inchi： 1S/C22H20N2O3S2/c1-26-18-10-5-11-19-21(18)23-22(29-19)24(13-17-9-6-12-27-17)20(25)15-28-14-16-7-3-2-4-8-16/h2-12H,13-15H2,1H3
• InChI Key： RZROEVJQDKWIPI-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CO1)C1=NC2=C(OC)C=CC=C2S1)(=O)CSCC1=CC=CC=C1

Computed Properties

• Exact Mass: 424.09153485g/mol
• Monoisotopic Mass: 424.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.7±60.0 °C(Predicted)
• pka: 1.44±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(benzylsulfanyl)-N-(furan-2-yl)methyl-N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide

Introduction to 2-(benzylsulfanyl)-N-(furan-2-yl)methyl-N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide (CAS No. 923424-65-1)

2-(benzylsulfanyl)-N-(furan-2-yl)methyl-N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide (CAS No. 923424-65-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 2-(benzylsulfanyl)-N-(furan-2-yl)methyl-N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide is noteworthy for its combination of a benzothiazole moiety, a furan ring, and a benzyl sulfide group. The benzothiazole ring is a common scaffold in medicinal chemistry due to its versatile biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The furan ring adds further complexity and can contribute to the compound's pharmacological profile. The benzyl sulfide group introduces additional reactivity and potential for modulation of biological targets.

The synthesis of 2-(benzylsulfanyl)-N-(furan-2-yl)methyl-N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the coupling of 4-methoxybenzothiazole with an appropriate amine derivative followed by the introduction of the benzyl sulfide group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of biological activities, 2-(benzylsulfanyl)-N-(furan-2-yl)methyl-N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide has shown promising results in various in vitro and in vivo studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have indicated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, it has exhibited potent antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(benzylsulfanyl)-N-(furan-2-yl)methyl-N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide in treating various conditions. Preliminary data from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings have paved the way for further clinical investigations to explore its therapeutic potential in larger patient populations.

Beyond its direct therapeutic applications, 2-(benzylsulfanyl)-N-(furan-2-yl)methyl-N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide has also been studied for its potential as a lead compound in drug discovery programs. Its unique structural features make it an attractive starting point for the development of novel drugs with improved pharmacological profiles. Researchers are actively exploring structural modifications to enhance its potency, selectivity, and bioavailability.

In conclusion, 2-(benzylsulfanyl)-N-(furan-2-yl)methyl-N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide (CAS No. 923424-65-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable target for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.